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Compound of Interest

Compound Name: 4-Nitrocatechol sulfate
CAS No.: 10485-66-2
Cat. No.: B1204417
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For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Nitrocatechol sulfate, predominantly available as its dipotassium salt, is a principal
chromogenic substrate for the determination of arylsulfatase (EC 3.1.6.1) activity. This guide
provides a comprehensive overview of its chemical and physical properties, a detailed protocol
for its use in enzymatic assays, and a historical synthesis method. The enzymatic hydrolysis of
4-nitrocatechol sulfate yields 4-nitrocatechol, which, under alkaline conditions, forms a
colored phenolate ion that can be quantified spectrophotometrically. This reaction is
fundamental in diagnosing certain lysosomal storage disorders, such as metachromatic
leukodystrophy, and in broader research applications involving sulfatase activity.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-nitrocatechol sulfate and its
hydrolysis product, 4-nitrocatechol, is essential for its effective use in research.
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4-Nitrocatechol Sulfate Dipotassium Salt

This is the common commercially available form of the substrate.

Property Value Reference(s)
2-Hydroxy-5-nitrophenyl
sulfate dipotassium salt, p-
Synonyms ] [1]
Nitrocatechol sulfate
dipotassium salt
CAS Number 14528-64-4
Molecular Formula CeH3K2NO7S [1]
Molecular Weight 311.35 g/mol [1]
Yellow to orange crystalline
Appearance [2]
powder
Melting Point >261°C (decomposes) [2]
Solubility Soluble in water (100 mg/mL) [2]

Storage Temperature

-20°C

4-Nitrocatechol

This is the product of the enzymatic reaction. Its properties are crucial for understanding the

detection method.
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Property Value Reference(s)
4-nitro-1,2-benzenediol, 4-

Synonyms ] [3]
Nitropyrocatechol

CAS Number 3316-09-4 [3]

Molecular Formula CeHsNOa4 [3]

Molecular Weight 155.11 g/mol [3]
Yellow to mustard-colored

Appearance ) [4]
crystalline powder

Melting Point 173-177 °C [4]

N Very slightly soluble in water;

Solubility _ [4]
soluble in ethanol

pKa 6.84 (at 25°C) [41[5]

Molar Absorptivity (€)

~7,500 M~icm~t at 350 nm

[6]7]

Synthesis Protocol

A historical method for the synthesis of 4-nitrocatechol sulfate involves the persulfate

oxidation of p-nitrophenol.

Reaction: Persulfate oxidation of p-nitrophenol.

Procedure:

Dissolve p-nitrophenol in an appropriate solvent.

Add a solution of potassium persulfate.

Recrystallization can be performed for purification.

The reaction mixture is typically heated to facilitate the oxidation and sulfation.

The resulting 4-nitrocatechol sulfate can be isolated as its potassium salt.
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Note: This is a generalized description of a historical method. Researchers should consult
detailed literature for specific reaction conditions and safety precautions.

Experimental Protocol: Arylsulfatase Activity Assay

The primary application of 4-nitrocatechol sulfate is in the spectrophotometric determination
of arylsulfatase activity. The following is a representative protocol.

Principle: Arylsulfatase catalyzes the hydrolysis of 4-nitrocatechol sulfate to 4-nitrocatechol
and a sulfate ion. In an alkaline environment, 4-nitrocatechol is deprotonated to form the 4-
nitrocatecholate anion, which is a yellow-colored compound with an absorbance maximum
around 515 nm. The rate of formation of this anion is directly proportional to the enzyme
activity.

Materials:

e 4-Nitrocatechol sulfate dipotassium salt

e Sodium acetate buffer (e.g., 0.5 M, pH 5.0)

e Sodium hydroxide (NaOH) solution (e.g., 1.0 M)

e Enzyme sample (e.g., cell lysate, purified enzyme)

e Spectrophotometer capable of measuring absorbance at 515 nm
e Thermostatted water bath (37°C)

e Cuvettes

Procedure:

» Reagent Preparation:

o Prepare a suitable concentration of 4-nitrocatechol sulfate solution in water (e.g., 10
mM).
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o Prepare the sodium acetate buffer and adjust the pH to the optimum for the specific
arylsulfatase being assayed (typically around pH 5.0).

o Prepare the NaOH solution for stopping the reaction and developing the color.

Assay Setup:

o For each sample and control, pipette the required volume of sodium acetate buffer into a
test tube.

o Add the enzyme sample to the test tubes. For the blank/control, add the corresponding
buffer or denatured enzyme.

o Pre-incubate the tubes at 37°C for a few minutes to reach thermal equilibrium.
Enzymatic Reaction:

o Initiate the reaction by adding the 4-nitrocatechol sulfate solution to each tube and mix
gently.

o Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes). The
incubation time should be within the linear range of the reaction.

Reaction Termination and Color Development:

o Stop the reaction by adding a sufficient volume of NaOH solution to raise the pH above 10.
This will also deprotonate the 4-nitrocatechol, leading to the formation of the colored
product.

Measurement:
o Measure the absorbance of the solution at 515 nm using a spectrophotometer.
o Subtract the absorbance of the blank from the absorbance of the samples.

Calculation of Enzyme Activity:
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o The enzyme activity can be calculated using the Beer-Lambert law (A = ecl), where Ais the
absorbance, ¢ is the molar absorptivity of 4-nitrocatechol at 515 nm under alkaline
conditions, c is the concentration of the product, and | is the path length of the cuvette.

o Enzyme activity is typically expressed in units, where one unit is defined as the amount of
enzyme that hydrolyzes a certain amount of substrate per unit of time under specified
conditions (e.g., pmol/min).
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Caption: Synthesis of 4-Nitrocatechol sulfate via persulfate oxidation.

Arylsulfatase Assay Workflow

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1204417/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-nitrocatechol-sulfate
https://www.benchchem.com/product/b1204417/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-nitrocatechol-sulfate
https://www.benchchem.com/product/b1204417/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-nitrocatechol-sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare Buffer and
4-Nitrocatechol sulfate solution

tep 1

Add Buffer and Enzyme
to reaction tube

Step 2

Reaction

Pre-incubate at 37°C

tep 3

Initiate reaction with
4-Nitrocatechol sulfate

tep 4

Incubate at 37°C

Step 5

Detection

Stop reaction and
develop color with NaOH

tep 6

Measure Absorbance
at 515 nm

Click to download full resolution via product page

Caption: Workflow for the enzymatic assay of arylsulfatase.
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Enzymatic Reaction and Detection Pathway
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Caption: Enzymatic hydrolysis and color development pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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